Cas no 62281-73-6 (Ethyl 2-hydroxy-2-(3-methylphenyl)acetate)

• Product Name: Ethyl 2-hydroxy-2-(3-methylphenyl)acetate
• CAS No: 62281-73-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2108799
• Update Time: 2023-08-03

Ethyl 2-hydroxy-2-(3-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-2-m-tolylacetate
• Ethyl 2-hydroxy-2-(3-methylphenyl)acetate

• Inchi： 1S/C11H14O3/c1-3-14-11(13)10(12)9-6-4-5-8(2)7-9/h4-7,10,12H,3H2,1-2H3
• InChI Key： HFAKGYPTYWKGEY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=C(C)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5